The problem of symmetry in quantum and computational chemistry is a paradigm of development in this field of knowledge [...]

This study aims to explore the complex interactions between an internal solitary wave and an external force using the Benjamin-Ono equation as the theoretical framework. The investigation encompasses both asymptotic and numerical approaches. By assuming a small amplitude for the external force, we derive a dynamical system that describes the behavior of the solitary wave amplitude and the position of its crest. Our findings reveal three distinct scenarios: (i) resonance between the solitary wave and the external force, (ii) oscillatory motion with closed orbits, and (iii) displacement from the initial position while maintaining the wave direction. However, through numerical simulations, we observe a different relationship between the amplitude of the solitary wave and its crest position. Specifically, for external forces of small amplitude, the simulations indicate the presence of an unstable spiral pattern. Conversely, when subjected to external forces of larger amplitudes, the solitary wave exhibits a stable spiral trajectory which resembles the classical damped mass-spring system.

The purpose of this work is to provide applications of real, complex, and functional analysis to moment, interpolation, functional equations, and optimization problems. Firstly, the existence of the unique solution for a two-dimensional full Markov moment problem is characterized on the upper half-plane. The issue of the unknown form of nonnegative polynomials on in terms of sums of squares is solved using polynomial approximation by special nonnegative polynomials, which are expressible in terms of sums of squares. The main new element is the proof of Theorem 1, based only on measure theory and on a previous approximation-type result. Secondly, the previous construction of a polynomial solution is completed for an interpolation problem with a finite number of moment conditions, pointing out a method of determining the coefficients of the solution in terms of the given moments. Here, one uses methods of symmetric matrix theory. Thirdly, a functional equation having nontrivial solution (defined implicitly) and a consequence are discussed. Inequalities, the implicit function theorem, and elements of holomorphic functions theory are applied. Fourthly, the constrained optimization of the modulus of some elementary functions of one complex variable is studied. The primary aim of this work is to point out the importance of symmetry in the areas mentioned above.

High Dynamic Range (HDR) images are widely used in automotive, aerospace, AI, and other fields but are limited by the maximum dynamic range of a single data acquisition using CMOS image sensors. High dynamic range images are usually synthesized through multiple exposure techniques and image processing techniques. One of the most challenging task in multiframe Low Dynamic Range (LDR) images fusion for HDR is to eliminate ghosting artifacts caused by motion.In traditional algorithms, optical flow is generally used to align dynamic scenes before image fusion, which can achieve good results in cases of small-scale motion scenes but causes obvious ghosting artifacts when motion magnitude is large. Recently, attention mechanisms have been introduced during the alignment stage to enhance the network’s ability to remove ghosts. However, significant ghosting artifacts still occur in some scenarios with large-scale motion or oversaturated areas. We proposea novel Distilled Feature TransformerBlock (DFTB) structure to distill and re-extract information from deep image features obtained after U-Net downsampling, achieving ghost removal at the semantic level for HDR fusion. We introduce a Feature Distillation Transformer Block (FDTB), based on the Swin-Transformer and RFDB structure. FDTB uses multiple distillation connections to learn more discriminative feature representations. For the multiexposure moving scene image fusion HDR ghost removal task, in the previous method, the use of deep learning to remove the ghost effect in the composite image has been perfect, and it is almost difficult to observe the ghost residue of moving objects in the composite HDR image. The method in this paper focuses more on how to save the details of LDR image more completely after removing the ghost to synthesize high-quality HDR image. After using the proposed FDTB, the edge texture details of the synthesized HDR image are saved more perfectly, which shows that FDTB has a better effect in saving the details of image fusion. Futhermore, we propose a new depth framework based on DFTB for fusing and removing ghosts from deep image features, called TransU-Fusion. First of all, we use the encoder in U-Net to extract image features of different exposures and map them to different dimensional feature spaces. By utilizing the symmetry of the U-Net structure, we can ultimately output these feature images as original size HDR images. Then, we further fuse high-dimensional space features using Dilated Residual Dense Block (DRDB) to expand the receptive field, which is beneficial for repairing over-saturated regions. We use the transformer in DFTB to perform low-pass filtering on low-dimensional space features and interact with global information to remove ghosts. Finally, the processed features are merged and output as an HDR image without ghosting artifacts through the decoder. After testing on datasets and comparing with benchmark and state-of-the-art models, the results demonstrate our model’s excellent information fusion ability and stronger ghost removal capability.

To solve the multi-objective, flexible job-shop scheduling problem, the biogeography-based optimization (BBO) algorithm can easily fall into premature convergence, local optimum and destroy the optimal solution. Furthermore, the symbiotic organisms search (SOS) strategy can be introduced, which integrates the mutualism strategy and commensalism strategy to propose a new migration operator. To address the problem that the optimal solution is easily destroyed, a parasitic natural enemy insect mechanism is introduced, and predator mutation and parasitic mutation strategies with symmetry are defined, which can be guided according to the iterative characteristics of the population. By comparing with eight multi-objective benchmark test functions with four multi-objective algorithms, the results show that the algorithm outperforms other comparative algorithms in terms of the convergence of the solution set and the uniformity of distribution. Finally, the algorithm is applied to multi-objective, flexible job-shop scheduling (FJSP) to test its practical application value, and it is shown through experiments that the algorithm is effective in solving the multi-objective FJSP problem.

This study seeks to test novel capabilities, specifically those of the hybrid fuzzy k-medoids (FKM) and cat and mouse-based optimizer (CMBO) partitioning approach, in overcoming the Markov weighted fuzzy time series (MWFTS) limitation in creating U talk intervals without fundamental standards. Researchers created a hybrid cat and mouse-based optimizer–fuzzy k-medoids (CMBOFKM) approach to be used with MWTS, since these limits may impair the accuracy of the MWFTS approach. Symmetrically, the hybrid method of CMBOFKM is an amalgamation of the FKM and CMBO methods, with the CMBO method playing a part in optimizing the cluster center of the FKM partition method to obtain the best U membership matrix value as the medoid value that will be used in the MWFTS’s fuzzification stage. Air quality data from Klang, Malaysia are used in the MWFTS–CMBOFKM technique. The evaluation of the model error values, known as mean absolute percentage error (MAPE) and root mean square error, yields the MWFTS–CMBOFKM evaluation findings that are displayed (RMSE). A 6.85% MAPE percentage and a 6071 RMSE score are shown by MWFTS–CMBOFKM using air quality data from Klang, Malaysia. The FKM partition approach can be hybridized with additional optimization techniques in the future to increase the MWFTS method’s precision.

The study applies Kansei engineering in analyzing the color and texture of leather footwear, utilizing neural network verification to mirror consumers’ visual and tactile imageries onto varieties of leather. This aids in the development of an advanced system for selecting leather footwear based on such impressions. Initially, representative word pairs denoting consumers’ visual and tactile perceptions of leather footwear were delineated. Post-evaluation of these perceptions through a sensibility assessment questionnaire was administered, using 54 samples of leather footwear provided by manufacturers, with each leather type codified in terms of visual and tactile sensibilities. Subsequently, a customized software algorithm was crafted to isolate the primary color and adhesiveness as color features from the leather sample images. Analyzing grayscale values of the images and using pixel neighborhood as a base, the associated calculation methods, such as LBP, SCOV, VAR, SAC, etc., were proposed to extract texture features from the images. The derived color and texture feature values were used as the input layer and the sensory vocabulary quantified values as the output layer. Backpropagation neural network training was conducted on 49 leather samples, with five leather samples used for testing, culminating in the verification of neural network training for three types and 17 combinations. The outcome was an optimal method for leather footwear Kansei engineering and neural network training, establishing a design process for leather footwear characteristics assisted by sensory vocabulary and a backpropagation neural network. Additionally, a computer-aided system for selecting leather footwear, based on these impressions, was designed and validated through footwear design. This study utilized symmetry in footwear design. By using the design of a single shoe to represent the imagery of a pair of symmetrical shoes, we verified whether the leather samples recommended by the leather imagery selection query system met the expected system input settings.

This Special Issue of the journal Symmetry is dedicated to recent progress in the field of nonlinear differential problems [...]

In this paper, we suggest a design for a chiral metasurface at optical frequencies that shows a high level of circular dichroism (CD) of 0.94. By breaking the in-plane asymmetry and exciting the quasi-bound states in the continuum (quasi-BICs), a high Q-factor was obtained, which greatly enhances the interaction between light and matter. Then, the multipole decomposition was confirmed to analyze its mode of excitation. The proposed design may provide new possibilities for high-performance optical devices.

A class of exact (non-perturbative) models of strong gravitational waves based on Shapovalov type III spacetimes and Einstein’s vacuum equations is obtained. Exact solutions are found for the trajectories of particles and radiation in a gravitational wave in privileged coordinate systems. Exact solutions are obtained for the equations of geodesic deviation and tidal acceleration of particles in a gravitational wave in privileged coordinate systems. An explicit analytical law of transition from a privileged coordinate system to a synchronous reference system associated with a freely falling observer with an explicit selection of time and spatial coordinates is obtained. An explicit form of the metric of a gravitational wave in a synchronous frame of reference is obtained. For a synchronous frame of reference, the trajectories of particles and radiation, the deviation of geodesics, and tidal accelerations in a gravitational wave are obtained. The presented methods and approaches are applicable both to Einstein’s general theory of relativity and to modified theories of gravity.